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Compound of Interest

Compound Name:

Ethyl 1-

(hydroxymethyl)cyclohexanecarbo

xylate

CAS No.: 834914-39-5

Cat. No.: B1391522

Get Quote

This guide provides a comprehensive overview of the physical constants, synthesis, and

characterization of Ethyl 1-(hydroxymethyl)cyclohexanecarboxylate, a valuable

intermediate in organic synthesis and drug discovery. The information is curated for

researchers, scientists, and professionals in drug development, emphasizing both theoretical

principles and practical applications.

Chemical Identity and Physical Properties
Ethyl 1-(hydroxymethyl)cyclohexanecarboxylate is a bifunctional molecule featuring both an

ester and a primary alcohol. This unique combination makes it a versatile building block for the

synthesis of more complex molecules, including spirocyclic compounds and substituted

cyclohexanes.

Structure and Identification
IUPAC Name: ethyl 1-(hydroxymethyl)cyclohexane-1-carboxylate
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Molecular Formula: C₁₀H₁₈O₃[1]

Molecular Weight: 186.25 g/mol [1]

CAS Registry Number: 834914-39-5[1][2]

InChI Key: CHMBRLRRLJHXRK-UHFFFAOYSA-N[2]

Physical Constants
Experimentally determined physical constants for Ethyl 1-
(hydroxymethyl)cyclohexanecarboxylate are not readily available in the reviewed literature.

The physical form of the compound is noted to be a solid or liquid.[2] The following table

summarizes the available and computed data.

Physical Constant Value Source

Molecular Formula C₁₀H₁₈O₃ [1]

Molecular Weight 186.25 g/mol [1]

CAS Number 834914-39-5 [1][2]

Physical Form Solid or Liquid [2]

Purity 95% [2]

Storage Temperature
2-8°C (Sealed in dry

conditions)
[2]

Synthesis and Mechanistic Insights
A definitive, peer-reviewed synthesis protocol for Ethyl 1-
(hydroxymethyl)cyclohexanecarboxylate was not found in the surveyed literature. However,

a plausible and efficient two-step synthetic route can be proposed based on well-established

organometallic and esterification reactions. This proposed synthesis starts from the readily

available cyclohexanecarboxylic acid.

Proposed Synthetic Pathway
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The proposed synthesis involves two key transformations:

Reduction of the carboxylic acid: The carboxylic acid group of cyclohexanecarboxylic acid is

selectively reduced to a primary alcohol to form (1-cyclohexyl)methanol.

Esterification: The resulting alcohol is then reacted with ethyl chloroformate to yield the target

compound.

Step 1: Reduction
Step 2: Esterification

Cyclohexanecarboxylic acid 1. LiAlH4
2. H3O+

Reduction
(1-cyclohexyl)methanol Ethyl Chloroformate, PyridineEsterification Ethyl 1-(hydroxymethyl)cyclohexanecarboxylate

Click to download full resolution via product page

Caption: Proposed two-step synthesis of Ethyl 1-(hydroxymethyl)cyclohexanecarboxylate.

Detailed Experimental Protocol (Proposed)
Step 1: Synthesis of (1-cyclohexyl)methanol

Rationale: Lithium aluminum hydride (LiAlH₄) is a powerful reducing agent capable of

reducing carboxylic acids to primary alcohols. The reaction is typically performed in an

anhydrous ether solvent, such as diethyl ether or tetrahydrofuran (THF), to prevent the

violent reaction of LiAlH₄ with water. An acidic workup is necessary to protonate the resulting

alkoxide and liberate the alcohol.

Procedure:

To a stirred suspension of LiAlH₄ in anhydrous THF at 0 °C under an inert atmosphere

(e.g., nitrogen or argon), add a solution of cyclohexanecarboxylic acid in anhydrous THF

dropwise.

After the addition is complete, allow the reaction mixture to warm to room temperature and

stir for an additional 12 hours.
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Cool the reaction mixture to 0 °C and cautiously quench the excess LiAlH₄ by the

sequential dropwise addition of water, followed by 15% aqueous sodium hydroxide, and

finally more water.

Filter the resulting aluminum salts and wash thoroughly with THF.

Dry the combined organic filtrates over anhydrous magnesium sulfate, filter, and

concentrate under reduced pressure to yield crude (1-cyclohexyl)methanol.

Purify the crude product by vacuum distillation.

Step 2: Synthesis of Ethyl 1-(hydroxymethyl)cyclohexanecarboxylate

Rationale: The esterification of (1-cyclohexyl)methanol with ethyl chloroformate is a standard

method for forming the corresponding ethyl carbonate ester. Pyridine is used as a base to

neutralize the hydrochloric acid byproduct, driving the reaction to completion.

Procedure:

Dissolve (1-cyclohexyl)methanol in anhydrous dichloromethane containing pyridine at 0 °C

under an inert atmosphere.

Add ethyl chloroformate dropwise to the stirred solution.

Allow the reaction mixture to warm to room temperature and stir for 12-24 hours,

monitoring the reaction progress by thin-layer chromatography (TLC).

Upon completion, wash the reaction mixture sequentially with water, dilute hydrochloric

acid, saturated aqueous sodium bicarbonate, and brine.

Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced

pressure.

Purify the crude product by column chromatography on silica gel to afford Ethyl 1-
(hydroxymethyl)cyclohexanecarboxylate.

Spectroscopic Characterization (Theoretical)
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While experimental spectra for Ethyl 1-(hydroxymethyl)cyclohexanecarboxylate are not

readily available, its structure allows for the prediction of its key spectroscopic features. This

theoretical analysis is invaluable for the identification and characterization of the synthesized

compound.

¹H NMR Spectroscopy
The proton NMR spectrum is expected to show distinct signals for the ethyl group, the

cyclohexyl ring protons, and the hydroxymethyl protons.

Chemical Shift (δ,
ppm)

Multiplicity Integration Assignment

~ 4.2 Quartet 2H -O-CH₂-CH₃

~ 3.6 Singlet 2H -CH₂-OH

~ 2.5 Broad Singlet 1H -CH₂-OH

~ 1.2-1.8 Multiplet 10H Cyclohexyl protons

~ 1.2 Triplet 3H -O-CH₂-CH₃

¹³C NMR Spectroscopy
The carbon NMR spectrum will provide information on the number of unique carbon

environments in the molecule.

Chemical Shift (δ, ppm) Assignment

~ 175 C=O (Ester)

~ 68 -CH₂-OH

~ 61 -O-CH₂-CH₃

~ 45 Quaternary cyclohexyl carbon

~ 20-35 Cyclohexyl CH₂

~ 14 -O-CH₂-CH₃
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Infrared (IR) Spectroscopy
The IR spectrum will be characterized by the presence of strong absorption bands

corresponding to the hydroxyl and carbonyl functional groups.

Wavenumber (cm⁻¹) Intensity Assignment

3500-3200 Strong, Broad O-H stretch (alcohol)

2930, 2855 Strong C-H stretch (aliphatic)

1735 Strong C=O stretch (ester)

1250-1000 Strong C-O stretch

Mass Spectrometry (MS)
Electron ionization mass spectrometry would likely lead to fragmentation of the molecule. Key

expected fragments are listed below.

m/z Fragment

186 [M]⁺ (Molecular ion)

157 [M - C₂H₅]⁺

141 [M - OC₂H₅]⁺

113 [M - COOC₂H₅]⁺

81 [C₆H₉]⁺

Safety and Handling
Ethyl 1-(hydroxymethyl)cyclohexanecarboxylate should be handled with appropriate safety

precautions in a well-ventilated laboratory.

Hazard Statements:

H315: Causes skin irritation.[2]
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H319: Causes serious eye irritation.[2]

Precautionary Statements:

P264: Wash skin thoroughly after handling.[2]

P280: Wear protective gloves/protective clothing/eye protection/face protection.[2]

P302 + P352: IF ON SKIN: Wash with plenty of soap and water.[2]

P305 + P351 + P338: IF IN EYES: Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to do. Continue rinsing.[2]

Conclusion
Ethyl 1-(hydroxymethyl)cyclohexanecarboxylate is a valuable chemical intermediate with

significant potential in synthetic chemistry. While a comprehensive set of experimentally

determined physical data is not yet available in the public domain, this guide provides a

thorough overview of its known properties, a plausible synthetic route, and a theoretical

framework for its spectroscopic characterization. As research involving this compound

continues, a more complete experimental profile is anticipated to emerge.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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